Cas no 1541522-02-4 (2-(4-CYCLOPROPYLPHENYL)-2-HYDROXYACETIC ACID)

• Product Name: 2-(4-CYCLOPROPYLPHENYL)-2-HYDROXYACETIC ACID
• CAS No: 1541522-02-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4604891
• PubChem ID: 79980268
• Update Time: 2025-06-27

2-(4-CYCLOPROPYLPHENYL)-2-HYDROXYACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(4-CYCLOPROPYLPHENYL)-2-HYDROXYACETIC ACID
• Benzeneacetic acid, 4-cyclopropyl-α-hydroxy-

• Inchi： 1S/C11H12O3/c12-10(11(13)14)9-5-3-8(4-6-9)7-1-2-7/h3-7,10,12H,1-2H2,(H,13,14)
• InChI Key： UAINOSNYFXMBQO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2CC2)=CC=1)(O)C(=O)O

Additional information on 2-(4-CYCLOPROPYLPHENYL)-2-HYDROXYACETIC ACID

Introduction to 2-(4-CYCLOPROPYLPHENYL)-2-HYDROXYACETIC ACID (CAS No. 1541522-02-4)

2-(4-CYCLOPROPYLPHENYL)-2-HYDROXYACETIC ACID, identified by the Chemical Abstracts Service number 1541522-02-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxyacetic acid core appended with a 4-cyclopropylphenyl substituent, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both a cyclopropyl group and a hydroxylated acetic acid moiety makes it a versatile scaffold for medicinal chemistry investigations.

The 4-cyclopropylphenyl moiety is particularly noteworthy for its influence on the electronic and steric properties of the molecule. Cyclopropyl groups are known to introduce conformational rigidity, which can be exploited to enhance binding affinity or modulate metabolic stability in drug candidates. In contrast, the hydroxyacetic acid component provides a polar functional group that may facilitate interactions with biological targets, such as enzymes or receptors, through hydrogen bonding. This combination of structural features positions 2-(4-CYCLOPROPYLPHENYL)-2-HYDROXYACETIC ACID as a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Molecular modeling studies suggest that the hydroxyacetic acid group could serve as a hydrogen bond acceptor, enhancing interactions with protein targets, while the cyclopropyl ring may contribute to favorable lipophilicity characteristics. These insights are derived from high-throughput virtual screening and molecular dynamics simulations, which have become indispensable tools in modern drug development pipelines.

In the context of medicinal chemistry, the synthesis of derivatives of 2-(4-CYCLOPROPYLPHENYL)-2-HYDROXYACETIC ACID has been explored to optimize its biological profile. For instance, modifications at the cyclopropyl ring or the phenyl moiety could alter its binding affinity or metabolic clearance rates. Researchers have also investigated the potential use of this compound as an intermediate in the synthesis of more complex molecules with enhanced therapeutic effects. The versatility of this scaffold allows for diverse chemical transformations, making it an attractive platform for innovation.

One particularly intriguing application lies in its potential role as a precursor for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The structural features of 2-(4-CYCLOPROPYLPHENYL)-2-HYDROXYACETIC ACID, particularly the combination of a hydroxylated acetic acid and a rigid cyclopropylphenyl group, make it a plausible candidate for designing kinase inhibitors with improved selectivity and potency. Preliminary studies have shown that analogs based on this scaffold exhibit promising inhibitory activity against certain kinases, warranting further investigation.

The compound's unique structural attributes also make it suitable for exploring novel therapeutic strategies beyond traditional small-molecule inhibition. For example, its ability to modulate protein-protein interactions has been hypothesized based on computational modeling studies. By serving as a molecular probe or scaffold, 2-(4-CYCLOPROPYLPHENYL)-2-HYDROXYACETIC ACID could help elucidate critical interactions within biological pathways, providing insights that may lead to innovative treatment modalities.

From a synthetic chemistry perspective, the preparation of 1541522-02-4 involves sophisticated methodologies that highlight its complexity and significance. The introduction of the cyclopropyl group into the phenyl ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, functionalization at the hydroxylacetic acid moiety demands careful consideration to avoid unwanted side reactions. These synthetic challenges underscore the compound's importance as a benchmark for developing new synthetic protocols in pharmaceutical chemistry.

The growing interest in 2-(4-CYCLOPROPYLPHENYL)-2-HYDROXYACETIC ACID is also reflected in recent publications that explore its derivatives and potential applications. Researchers have reported novel synthetic routes to modified versions of this compound, demonstrating its utility as a building block for more complex molecules. Furthermore, preclinical studies have begun to evaluate its biological activity in vitro and in vivo, providing preliminary evidence of its therapeutic potential. These findings are contributing to an expanding body of knowledge about this intriguing compound.

As computational tools continue to advance, the ability to predict and optimize the properties of molecules like 1541522-02-4 will only improve. Machine learning algorithms are now capable of identifying promising scaffolds based on vast datasets, streamlining the drug discovery process significantly. The integration of experimental data with computational predictions ensures that compounds such as this one are rigorously evaluated before moving into clinical development phases.

In conclusion, 1541522-02-4 represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features—particularly the combination of a cyclopropylphenyl group with a hydroxylated acetic acid moiety—make it an attractive scaffold for designing novel therapeutics. With ongoing research exploring its applications in kinase inhibition and other therapeutic areas, 1541522-02-4 is poised to play an important role in future medical advancements.